2-[2-(Methylamino)ethyl]benzoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[2-(Methylamino)ethyl]benzoic acid hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO2 and its molecular weight is 215.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Binding and Hypoglycemic Activity
[(Acylamino)ethyl]benzoic acids, structurally related to 2-[2-(Methylamino)ethyl]benzoic acid hydrochloride, have been investigated for their hypoglycemic activities. These compounds, such as p-[2-(5-chloro-2-methoxy-benzamido)ethyl]benzoic acid, show blood glucose level lowering activities attributed to their binding at putative insulin-releasing receptor sites of pancreatic beta cells. High hypoglycemic activity is associated with compounds where a carboxyl group is attached to the aromatic ring, suggesting a receptor binding mechanism similar to sulfonylurea drugs like tolbutamide (Brown & Foubister, 1984).
Crystal Structure Analysis
The crystal structure of a cyclic hexamer of 4-(methylamino)benzoic acid, a close relative of the target compound, reveals a folded conformation with all six N-methylamides in a cis (E) conformation. This study showcases the compound's ability to form stable and intricate crystal structures, which could be of interest in materials science and molecular engineering (Azumaya et al., 2003).
Synthesis and Chemical Properties
Analytical Chemistry Applications
Research into the solubility and phase behavior of benzamide and its derivatives, including benzoic acid, provides critical data for understanding the solubility, crystallization, and co-crystal formation of similar compounds. Such studies are essential for drug formulation and the development of pharmaceuticals, showcasing the potential applications of this compound in these areas (Ouyang et al., 2019).
Properties
IUPAC Name |
2-[2-(methylamino)ethyl]benzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-11-7-6-8-4-2-3-5-9(8)10(12)13;/h2-5,11H,6-7H2,1H3,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAQPVLRMCVHENG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=CC=CC=C1C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.